Cas no 19387-91-8 (Tinidazole)

• Product Name: Tinidazole
• CAS No: 19387-91-8
• MF: C₈H₁₃N₃O₄S
• MW: 247.2715
• MDL: MFCD00057217
• CID: 51283
• PubChem ID: 253660404
• Update Time: 2025-08-19

Tinidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Ethylsulfonyl)ethyl)-2-methyl-5-nitro-1H-imidazole
• TIMTEC-BB SBB006917
• TINIDAZOLE
• 1-(2-(ethylsulfonyl)ethyl)-2-methyl-5-nitro-1h-imidazol
• 1-(2-(ethylsulfonyl)ethyl)-2-methyl-5-nitro-imidazol
• 1-(2-(ethylsulfonyl)-ethyl)-2-methyl-5-nitroimidazole
• bioshik
• cp12574
• ethyl(2-(2-methyl-5-nitro-1-imidazolyl)ethyl)sulfone
• 1-(2-ethylsulfonylethyl)-2-methyl-5-nitroimidazole
• 1-[2-(Ethylsulfonyl)ethyl]-2-methyl-5-nitroimidazole
• Fasigin
• Fasigyn
• Simplotan
• Tindamax
• Tinidazol
• Tinidazolum
• Tricolam
• TIXIAOZUO
• 1-[2-(Ethylsulfonyl)ethyl]-2-methyl-5-nitro-1H-imidazole
• pleti
• pletil
• sorquetan
• 替硝唑
• Trimonase
• Tinidazolum [INN-Latin]
• CP 12574
• Tinidazol [INN-Spanish]
• C8H13N3O4S
• 1H-Imidazole, 1-[2-(ethylsulfonyl)ethyl]-2-methyl-5-nitro-
• 1-(2-(Ethy
• KBio1_001748
• AB00053176
• s4068
• VU0239922-6
• HMS2052C09
• TINIDAZOLE [MART.]
• Haisigyn
• Spectrum_001266
• Ethyl (2-(2-methyl-5-nitro-1-imidazolyl)ethyl)sulfone
• CS-2055
• timidazole
• Haisigyn (TN)
• T3058
• TINIDAZOLE (USP-RS)
• BRD-K89125793-001-25-2
• TINIDAZOLE [USAN]
• Spectrum2_000648
• AC-1618
• TINIDAZOLE [VANDF]
• 1-[2-(ethanesulfonyl)ethyl]-2-methyl-5-nitro-1H-imidazole
• NCGC00022212-04
• NCGC00016741-09
• 5-23-05-00067 (Beilstein Handbook Reference)
• 1H-Imidazole, 1-[2-(ethylsulfonyl)ethyl]-2-methyl-5-nitro-, radical ion(1-)
• Imidazole, 1-(2-(ethylsulfonyl)ethyl)-2-methyl-5-nitro-
• TINIDAZOLE (MART.)
• TINIDAZOLE [USP-RS]
• Simplotantrade mark
• MFCD00057217
• Q1321320
• HMS3394C09
• HMS1570I14
• methyl-5-nitro-1H-imidazole
• 1H-Imidazole, 1-(2-(ethylsulfonyl)ethyl)-2-methyl-5-nitro-
• TINIDAZOLE [USP MONOGRAPH]
• DTXSID4023676
• Tox21 110586
• Spectrum3_001512
• IMIDAZOLE, 1-(2-(ETHYLSULFONYL)ETHYL)-2-METHYL-4-NITRO-
• SpecPlus_000708
• Tindamaxtrade mark
• AB00053176_18
• Oprea1_342844
• SPECTRUM1502127
• AB00053176_17
• CCRIS 7621
• SPBio_002751
• BRN 0618182
• Tox21_110586
• Prestwick2_000766
• Spectrum4_000230
• NCGC00022212-05
• EN300-119371
• KBio3_002683
• HMS2231E23
• NCGC00016741-04
• tinidazolo
• Tindamax (TN)
• BPBio1_000894
• NCGC00016741-05
• KBio2_001746
• SCHEMBL21141
• NSC-758189
• TINIDAZOLE [MI]
• BSPBio_000812
• 1ST5579
• Protozol
• Amtiba
• Z56763819
• KBio2_006882
• HMS2092D14
• UNII-033KF7V46H
• HMS1921L06
• D01426
• 1-(2-(Ethylsulfonyl)ethyl)-2-methyl-5-nitroimidazole
• Opera_ID_779
• HMS3374P07
• HY-B0177
• NS00010248
• NCGC00016741-06
• 1-(2'-(ethylsulfonyl)-Ethyl]-2-Methyl-5-Nitroimidazole
• HMS2097I14
• 1-(ethylsulfonyl)-2-(2-methyl-5-nitroimidazolyl)ethane
• P01AB02
• BDBM50248360
• Tinidazole, European Pharmacopoeia (EP) Reference Standard
• CHEMBL1220
• BRD-K89125793-001-27-8
• Tinidazol (INN-Spanish)
• DTXCID003676
• Tinidazole 100 microg/mL in Acetonitrile
• Tox21_110586_1
• TINIDAZOLE [WHO-DD]
• Tinidazole (USAN:USP:INN:BAN:JAN)
• Prestwick1_000766
• Spectrum5_001715
• 033KF7V46H
• TINIDAZOLE [EP MONOGRAPH]
• CP-12574
• SPBio_000655
• TINIDAZOLE [HSDB]
• Prestwick3_000766
• Prestwick_136
• STK801761
• CCG-39907
• DivK1c_006804
• Glongyn
• HMS3652A08
• Tinidazole (JP17/USP/INN)
• Tinidazolum (INN-Latin)
• HSDB 7362
• SBI-0052674.P002
• J01XD02
• NC00346
• NCGC00016741-03
• CHEBI:63627
• MLS001424192
• HMS2090B14
• BRD-K89125793-001-05-4
• SR-01000000210
• 1-(2-(ethylsulfonyl)ethyl)-2-
• Tinidazole [USAN:USP:INN:BAN:JAN]
• SR-01000000210-5
• Pharmakon1600-01502127
• DB00911
• AB00053176-16
• NCGC00016741-02
• CP-12,574
• 1-(2-ethylsulfonylethyl)-2-methyl-5-nitro-imidazole
• SW196447-4
• NSC758189
• HMS3714I14
• 19387-91-8
• NSC 758189
• MLS001146883
• CAS-19387-91-8
• KBio2_004314
• KBioGR_000899
• KS-5180
• TINIDAZOLE [INN]
• Prestwick0_000766
• GTPL12341
• NCGC00022212-03
• BCP20694
• NCGC00016741-01
• TINIDAZOLE [JAN]
• MLS000069717
• Tindazole
• Tinidazole, VETRANAL(TM), analytical standard
• BBL010767
• SMR000058194
• BRD-K89125793-001-26-0
• SR-01000000210-6
• Fasigyntrade mark
• 148159-84-6
• EINECS 243-014-4
• TINIDAZOLE (EP MONOGRAPH)
• BSPBio_003183
• Symplotan
• NCGC00016741-07
• TINIDAZOLE (USP MONOGRAPH)
• TIMTEC-BB SBB006917 TINIDAZOLE 1-(2-(ethylsulfonyl)ethyl)-2-methyl-5-nitro-1h-imidazol
• SR-01000000210-3
• KBioSS_001746
• Tinidazole,(S)
• AKOS000747070
• Tinidazole, United States Pharmacopeia (USP) Reference Standard
• TINIDAZOLE [ORANGE BOOK]
• Tinidazole

• MDL： MFCD00057217
• Inchi： 1S/C8H13N3O4S/c1-3-16(14,15)5-4-10-7(2)9-6-8(10)11(12)13/h6H,3-5H2,1-2H3
• InChI Key： HJLSLZFTEKNLFI-UHFFFAOYSA-N
• SMILES： S(CC)(CCN1C(=CN=C1C)[N+](=O)[O-])(=O)=O
• BRN： 0618182

Computed Properties

• Exact Mass: 247.06300
• Monoisotopic Mass: 247.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 106
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Powder
• Density: 1.4338 (rough estimate)
• Melting Point: 127.0 to 131.0 deg-C
• Boiling Point: 528.4°C at 760 mmHg
• Flash Point: 273.4±24.6 °C
• Refractive Index: 1.6320 (estimate)
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 50 mg/mL(202.21 mM)H2O : 3.33 mg/mL(13.47 mM;Need ultrasonic)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 106.16000
• LogP: 2.13840
• λmax: 317(H2O)(lit.)
• Merck: 9447

Tinidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S26-S36
• RTECS：NI6255000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R20/21/22; R40
• Toxicity：LD50 in mice (mg/kg): >3600 orally; >2000 i.p. (Miller)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Tinidazole

Comprehensive Guide to Tinidazole (CAS No. 19387-91-8): Uses, Mechanism, and Modern Applications

Tinidazole (CAS No. 19387-91-8) is a nitroimidazole-class antimicrobial and antiprotozoal agent widely recognized for its efficacy against anaerobic bacteria and parasites. With the rise of antibiotic resistance and increased global travel, Tinidazole has gained attention as a critical therapeutic option for infections like giardiasis, trichomoniasis, and bacterial vaginosis. Its long half-life and single-dose regimens make it a preferred choice over older nitroimidazoles such as metronidazole.

The chemical structure of Tinidazole features a nitro group at the 5-position of the imidazole ring, enabling redox reactions that disrupt microbial DNA synthesis. This mechanism is particularly effective against anaerobic pathogens, a growing concern in gut microbiome dysbiosis and traveler’s diarrhea—topics frequently searched in health forums. Researchers also explore its potential in H. pylori eradication protocols, aligning with current interest in gut health and microbiome balance.

Clinically, Tinidazole is praised for its reduced side effects compared to similar drugs, addressing patient queries about tolerability. Its alcohol interaction profile, however, remains a common search topic, necessitating clear patient education. Formulations include oral tablets and, in some regions, intravenous preparations for severe infections. The drug’s stability under varied pH conditions enhances its use in global health settings, a hotspot for NGOs combating parasitic diseases.

From an industrial perspective, Tinidazole synthesis involves nitroimidazole derivatization, with CAS No. 19387-91-8 serving as a key identifier for regulatory and research purposes. Analytical methods like HPLC and LC-MS are employed to ensure purity, reflecting the pharmaceutical industry’s focus on quality control—a trending topic in post-pandemic drug manufacturing audits.

Emerging studies investigate Tinidazole’s role in combination therapies, particularly for multidrug-resistant infections. This aligns with WHO’s emphasis on antimicrobial stewardship, a frequently searched term among healthcare professionals. Meanwhile, patient-centric discussions highlight Tinidazole cost and generic availability, underscoring its accessibility in low-resource regions.

In summary, Tinidazole (CAS No. 19387-91-8) bridges clinical efficacy and patient convenience, with evolving applications in global health. Its relevance persists in both medical literature and public health dialogues, driven by antimicrobial challenges and therapeutic advancements.